Cas no 2680818-69-1 (benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate)

• Product Name: benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate
• CAS No: 2680818-69-1
• MF: C₁₆H₁₁N₃O₂S
• MW: 309.342441797256
• CID: 6376896
• PubChem ID: 165934379
• Update Time: 2025-05-27

benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680818-69-1
• benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate
• EN300-28291960

• Inchi： 1S/C16H11N3O2S/c17-9-12-8-14-13(6-7-22-14)18-15(12)19-16(20)21-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,18,19,20)
• InChI Key： YXQFWJGMYHQASU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C#N)C(NC(=O)OCC1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 309.05719778g/mol
• Monoisotopic Mass: 309.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Additional information on benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate

Recent Advances in the Study of Benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate (CAS: 2680818-69-1)

The compound benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate (CAS: 2680818-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thieno[3,2-b]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research involving benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate is its role as a selective kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary data from in vitro studies suggest that this compound exhibits high selectivity for certain kinase targets, making it a valuable candidate for further development. Researchers have employed structure-activity relationship (SAR) studies to modify the compound's structure, aiming to enhance its potency and reduce off-target effects.

In addition to its kinase inhibitory properties, benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate has also been investigated for its potential in targeting other disease-related pathways. Recent findings indicate that this compound may interact with specific protein-protein interactions (PPIs) involved in inflammatory and neurodegenerative diseases. These discoveries open new avenues for the compound's application beyond oncology, highlighting its versatility as a therapeutic agent.

The synthetic chemistry community has also made strides in optimizing the production of benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are crucial for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Despite these promising developments, challenges remain in the translation of benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate from bench to bedside. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research is focused on addressing these hurdles through medicinal chemistry optimization and advanced formulation strategies.

In conclusion, benzyl N-{6-cyanothieno[3,2-b]pyridin-5-yl}carbamate (CAS: 2680818-69-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a promising candidate for further development. Continued interdisciplinary collaboration among chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential and bring it closer to clinical application.